N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((4,6-dimethylpyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17ClN4OS2/c1-11-7-12(2)22-18(21-11)25-10-16(24)23-17-20-9-15(26-17)8-13-3-5-14(19)6-4-13/h3-7,9H,8,10H2,1-2H3,(H,20,23,24)
• InChI Key: BIOAKZSNNSQEQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H17ClN4OS2
• Molecular Weight: 404.9 g/mol

Description

N-(5-(4-chlorobenzyl)thiazol-2-yl)-2-((4,6-dimethylpyrimidin-2-yl)thio)acetamide, also known as CBT-1, is a molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The molecule is a small molecule inhibitor of the protein kinase CK1δ, which is involved in various cellular processes such as circadian rhythm regulation, Wnt signaling, and DNA damage response. In

Scientific Research Applications

Acetamide Derivatives: Biological Effects and Applications

Acetamide and its derivatives, including N,N-dimethylacetamide and N-methylacetamide, have been studied for their biological effects. Kennedy (2001) reviews the toxicological profiles of these chemicals, which continue to hold commercial importance. The review adds to our knowledge about the biological consequences of exposure to these chemicals, highlighting their varied biological responses and environmental toxicology improvements over the years (Kennedy, 2001).

Pyrimidine-Based Optical Sensors

Pyrimidine derivatives serve as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds, making them suitable as sensing probes. Jindal and Kaur (2021) discuss the use of pyrimidine-based optical sensors, covering literature from 2005 to 2020. This review highlights the importance of pyrimidine derivatives in developing optical sensors and their broad range of biological and medicinal applications (Jindal & Kaur, 2021).